1-(1-isopropyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine

• Molecular Formula: C12H22ClN3O
• Molecular Weight: 259.77 g/mol
• IUPAC Name: 1-(oxolan-2-yl)-N-[(1-propan-2-ylpyrazol-4-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C12H21N3O.ClH/c1-10(2)15-9-11(7-14-15)6-13-8-12-4-3-5-16-12;/h7,9-10,12-13H,3-6,8H2,1-2H3;1H
• InChI Key: OAEHPLXMUQCICV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)CNCC2CCCO2.Cl

Description

1-(1-Isopropyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine is a heterocyclic amine featuring a pyrazole ring substituted with an isopropyl group at the 1-position and a methanamine linker connected to a tetrahydrofuran-2-ylmethyl group. This compound’s structure combines aromatic (pyrazole) and oxygen-containing saturated (tetrahydrofuran) moieties, which may influence its physicochemical properties, such as solubility, stability, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-isopropyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine typically involves the following steps:

Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone.

Introduction of the Isopropyl Group: Alkylation of the pyrazole ring with an isopropyl halide.

Attachment of the Tetrahydrofuran Moiety: This can be done through a nucleophilic substitution reaction where the pyrazole derivative reacts with a tetrahydrofuran-based alkylating agent.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-(1-isopropyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a catalyst such as palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur, especially at the methanamine group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Alkyl halides or sulfonates in the presence of a base.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce a fully saturated amine.

Scientific Research Applications

1-(1-isopropyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine may have various applications in scientific research:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe to study biological processes.

Medicine: Investigation of its potential as a therapeutic agent.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(1-isopropyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine would depend on its specific biological target. Generally, such compounds might interact with enzymes or receptors, modulating their activity and leading to a biological effect. The exact molecular targets and pathways would need to be identified through experimental studies.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural similarities with the target molecule, differing in substituents or core heterocycles. These differences impact their physicochemical and biological properties.

1-(1-Isopropyl-1H-pyrazol-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine

• Key Differences : Replaces the tetrahydrofuran-2-ylmethyl group with a 1-methylpyrrol-2-ylmethyl substituent .
• Implications: The pyrrole ring is aromatic and planar, contrasting with the oxygen-containing, non-aromatic tetrahydrofuran. This may reduce hydrophilicity compared to the target compound.

Property	Target Compound	Pyrrole Analog
Molecular Formula	C₁₃H₂₃N₃O	C₁₄H₂₃N₅
Heterocycle	Pyrazole + Tetrahydrofuran	Pyrazole + Pyrrole
Substituent Polarity	Moderate (ether oxygen)	Low (non-polar pyrrole)

1-(1H-Benzimidazol-2-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine

• Key Differences : Substitutes the pyrazole ring with a benzimidazole core .
• Implications :
  • Benzimidazole is a larger, bicyclic aromatic system with basic nitrogen atoms, enhancing metal-chelating ability.
  • A copper(II) complex of this ligand demonstrated higher antibacterial activity than the free ligand, suggesting pyrazole derivatives may exhibit different bioactivity profiles .

Property	Target Compound	Benzimidazole Analog
Core Heterocycle	Monocyclic pyrazole	Bicyclic benzimidazole
Metal Chelation Potential	Moderate (pyrazole N-donor)	High (benzimidazole N,N'-donor)
Reported Bioactivity	Not available	Antibacterial (Cu(II) complex active)

1-(2-Furyl)-N-{[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine

• Key Differences : Features a trifluoroethyl-pyrazole and a furyl group instead of isopropyl-pyrazole and tetrahydrofuran .
• The furyl group (aromatic) contrasts with tetrahydrofuran’s saturated ether, altering electronic distribution and solubility.

Property	Target Compound	Trifluoroethyl-Furyl Analog
Substituent Electronic Effects	Isopropyl (electron-donating)	Trifluoroethyl (electron-withdrawing)
Aromaticity	Pyrazole only	Pyrazole + Furan
Hydrophobicity	Moderate	High (CF₃ group)

Biological Activity

1-(1-isopropyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine is a synthetic organic compound characterized by its unique structural features, including a pyrazole ring and a tetrahydrofuran moiety. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly as a therapeutic agent. This article reviews the biological activity of this compound, focusing on its mechanisms of action, biological targets, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-(1-isopropyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine is C12H22ClN3O, with a molecular weight of 259.77 g/mol. The presence of both the pyrazole and tetrahydrofuran structures is believed to contribute to its unique biological properties.

Property	Value
Molecular Formula	C12H22ClN3O
Molecular Weight	259.77 g/mol
CAS Number	1856068-14-8

The biological activity of this compound is likely mediated through its interaction with specific biological targets, such as enzymes or receptors. The pyrazole ring may facilitate binding to these targets, potentially modulating their activity. Understanding the exact mechanisms requires further experimental studies to elucidate the pathways involved.

Biological Activity

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Antimicrobial Activity : Some studies suggest that pyrazole derivatives possess significant antibacterial properties. For instance, compounds with similar moieties have shown effectiveness against both Gram-positive and Gram-negative bacteria.
• Anti-inflammatory Effects : Pyrazole derivatives are often explored for their anti-inflammatory potential, which may be relevant for treating conditions like arthritis or other inflammatory diseases.

Case Studies

A study evaluating the antibacterial efficacy of pyrazole derivatives demonstrated that certain compounds exhibited high inhibition rates against pathogens such as E. coli and S. aureus. For example:

Compound	MIC (µg/mL)	Activity
Compound A	0.20	High against MRSA
Compound B	1.56	Moderate against E. coli

These findings suggest that 1-(1-isopropyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine may exhibit similar or enhanced activities due to its unique structure.

Research Findings

Recent studies have focused on the synthesis and evaluation of this compound's derivatives. For instance:

• Synthesis Methods : The synthesis typically involves forming the pyrazole ring through hydrazine reactions with diketones, followed by alkylation with isopropyl halides and nucleophilic substitution with tetrahydrofuran-based agents .
• Biological Evaluation : Several derivatives have been screened for their biological activities, showing promising results in inhibiting bacterial growth and modulating inflammatory responses .
• Comparative Analysis : Compared to structurally similar compounds, those containing both the pyrazole and tetrahydrofuran moieties may exhibit enhanced solubility and bioavailability, which are critical for therapeutic applications .